1-Phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C10H8N2O/c13-8-9-6-11-12(7-9)10-4-2-1-3-5-10/h1-8H
• InChI Key: PHVRLPFVPVKYOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C=N2)C=O
• Molecular Formula: C10H8N2O
• DSSTOX Substance ID: DTXSID50359212
• Molecular Weight: 172.18 g/mol
• CAS RN: 54605-72-0

Description

“1-Phenyl-1H-pyrazole-4-carbaldehyde” is a chemical compound with the empirical formula C10H8N2O. It has a molecular weight of 172.18. It is usually available as a solid.

Synthesis Analysis

The synthesis of “1-Phenyl-1H-pyrazole-4-carbaldehyde” involves carbon-carbon bond-forming Pd-catalysed cross-coupling reactions. The intermediate pyrazole triflates are functionalized in this process.

Molecular Structure Analysis

The molecular structure of “1-Phenyl-1H-pyrazole-4-carbaldehyde” has been studied using single-crystal XRD data.

Chemical Reactions Analysis

The compound has been used in the synthesis of phenyl-pyrazolyl acrylic acid benzylidene carbohydrazide derivatives with antichagasic activities. It has also been used to prepare ORL1 receptor antagonists.

Physical And Chemical Properties Analysis

“1-Phenyl-1H-pyrazole-4-carbaldehyde” is a solid at 20°C. It has a melting point of 83.0 87.0 °C. It is soluble in toluene.

Scientific Research Applications

Synthesis of Pyrazoline Derivatives

1-Phenyl-1H-pyrazole-4-carbaldehyde: is used in the synthesis of pyrazoline derivatives, which have shown potential in pharmacological studies. .

Antibacterial Agents

The compound serves as a precursor in the synthesis of molecules with antibacterial properties. .

Anti-Tubercular Agents

Researchers have designed novel heterocyclic chalcones derived from 1-Phenyl-1H-pyrazole-4-carbaldehyde as promising anti-tubercular agents. .

Cytotoxicity Studies

This compound is also involved in the development of molecules for cytotoxicity studies. .

Chemical Research and Development

In the field of chemical research and development, 1-Phenyl-1H-pyrazole-4-carbaldehyde is provided to early discovery researchers as part of a collection of unique chemicals. .

Safety and Hazards

The compound may cause skin irritation (H315) and serious eye irritation (H319).

Future Directions

The compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers. It is anticipated that the use of O-triflated pyrazoles as common intermediates for the preparation of ortho-substituted pyrazoles via palladium-mediated cross-coupling strategies will be a powerful synthetic approach for the functionalisation of such compounds.

Mechanism of Action

Target of Action

It is used to synthesize phenyl-pyrazolyl acrylic acid benzylidene carbohydrazide derivatives with antichagasic activities . It is also used to prepare ORL1 receptor antagonists .

Mode of Action

Its derivatives have shown distinct cytotoxicity profile against colon sw-620 cell line .

Pharmacokinetics

It is soluble in toluene , which may influence its bioavailability.

Action Environment

It is sensitive to moisture and light , which may affect its stability and efficacy.

Synthesis routes and methods

Procedure details

1-Phenyl-1H-pyrazole (250 mg, 1.7 mmol) was added to a cold (0-4° C.) solution of DMF (1.5 g, 1.6 mL, 9.7 mmol) and POCl3 (1.86 g, 1.1 mL, 19.2 mmol) and stirring continued for 10 minutes. The resulting mixture was heated at 106° C. for 2.5 hrs. The reaction mixture was cooled and quenched with ice cold water, basified with 20% aqueous NaOH solution, the solid was collected to afford 330 mg (crude) of 1-phenyl-1H-pyrazole-4-carbaldehyde. 1H NMR (300 MHz, CDCl3): δ 10.0 (s, 1H), 8.45 (s, 1H), 8.2 (s, 1H), 7.75 (d, 2H), 7.55 (t, 2H), 7.45 (t, 1H). Sulphamic acid (253 mg, 2.6 mmol) in water (0.5 mL) was added at 0° C. to a mixture of phenyl-1H-pyrazole-4-carbaldehyde (0.5 g, 2.34 mmol) in acetone (3 mL). After 2 minutes sodium chlorite (315 mg, 3.5 mmol) was added and the resulting mixture was stirred at 0° C. for 30 minutes. Water was added and the solid obtained was isolated by filtration to afford 140 mg (85% yield) of 1-phenyl-1H-pyrazole-4-carboxylic acid.

Q & A

Q1: What is the molecular formula and weight of 1-Phenyl-1H-pyrazole-4-carbaldehyde?

A1: The molecular formula is C₁₀H₈N₂O, and the molecular weight is 172.18 g/mol.

Q2: What are the key spectroscopic characteristics of this compound?

A2: Key spectroscopic data include: - IR spectroscopy: Provides information about functional groups, particularly the carbonyl group (C=O) of the aldehyde. - NMR spectroscopy (¹H and ¹³C): Reveals structural details and confirms the presence of specific protons and carbon atoms within the molecule. - Mass spectrometry: Confirms the molecular weight and fragmentation pattern, providing further structural information.

Q3: How is the structure of 1-Phenyl-1H-pyrazole-4-carbaldehyde confirmed?

A3: The structure is confirmed through a combination of: - Spectral Analysis: IR, ¹H NMR, ¹³C NMR, and mass spectrometry provide detailed information about the functional groups and connectivity of atoms within the molecule. , - Elemental Analysis: Confirms the percentage composition of carbon, hydrogen, and nitrogen, supporting the proposed molecular formula. - X-ray Diffraction: For solid-state structures, this technique provides a three-dimensional arrangement of atoms within the crystal lattice, offering definitive structural proof.

Q4: What is a common synthetic route to prepare 1-Phenyl-1H-pyrazole-4-carbaldehyde?

A4: The Vilsmeier-Haack reaction is frequently employed. It involves reacting a suitable substituted hydrazone (e.g., 1-phenylethylidene-2-phenylhydrazine) with a Vilsmeier reagent (generated from phosphorus oxychloride and dimethylformamide).

Q5: What are the key reactions 1-Phenyl-1H-pyrazole-4-carbaldehyde can undergo?

A5: It readily participates in reactions characteristic of both aldehydes and the pyrazole ring, including: - Knoevenagel Condensation: Reacting with active methylene compounds to yield substituted alkenes. This reaction is often utilized to synthesize heterocyclic compounds with potential pharmaceutical applications. - Schiff Base Formation: Condensation with primary amines to form Schiff bases, a versatile class of compounds with potential in coordination chemistry and biological applications. , - Cycloaddition Reactions: The pyrazole ring can participate in [3+2] cycloaddition reactions, leading to the formation of complex heterocyclic systems with potential biological activities. - Oxime Formation: Reacting with hydroxylamine to yield oximes, which can be further modified or utilized as intermediates in organic synthesis. - Reduction: The aldehyde group can be reduced to an alcohol, providing access to new derivatives for further functionalization.

Q6: What are the potential applications of 1-Phenyl-1H-pyrazole-4-carbaldehyde and its derivatives?

A6: This compound serves as a versatile building block in organic synthesis, particularly for: - Pharmaceuticals: Derivatives have shown potential as anticonvulsant, analgesic, antimicrobial, and antihypertensive agents. , , , - Agrochemicals: Potential for development as herbicides, fungicides, and insecticides due to the biological activity often associated with pyrazole derivatives. - Materials Science: May find use in developing new materials, such as polymers and dyes, due to the possibility of introducing diverse functionalities through chemical modifications.

Q7: Have any specific derivatives shown significant biological activity?

A7: Yes, several derivatives exhibit promising activity: - Antimicrobial Agents: Compounds with substitutions in the pyrazole ring, such as -CONH₂ and -CSNH₂, have demonstrated antibacterial activity against various organisms. - Anticonvulsants: Derivatives incorporating thiazolidine, pyrazolone, and thiazolo[3,2-a]pyrimidine moieties have shown potent anticonvulsant activity.

Q8: How does modifying the structure of 1-Phenyl-1H-pyrazole-4-carbaldehyde influence its biological activity?

A8: Modifications at various positions significantly impact activity: - Substitutions on the phenyl ring: Introducing electron-donating or electron-withdrawing groups can modulate electronic properties and influence interactions with biological targets. - Modifications at the 3-position of the pyrazole ring: Introducing different aryl or heterocyclic groups can significantly impact interactions with biological targets, affecting potency and selectivity. - Derivatization of the aldehyde group: Converting the aldehyde to other functional groups (e.g., oximes, hydrazones, or substituted alkenes) can significantly alter the compound's pharmacological profile.

Q9: How is computational chemistry employed in research on 1-Phenyl-1H-pyrazole-4-carbaldehyde?

A9: It plays a crucial role in: - Molecular Docking: Predicts the binding mode and affinity of derivatives to target proteins, aiding in the rational design of more potent and selective inhibitors. - QSAR (Quantitative Structure-Activity Relationship) Modeling: Develops mathematical models to correlate the structure of derivatives with their biological activity, guiding the synthesis of novel analogs with improved properties. - DFT (Density Functional Theory) Calculations: Investigate electronic properties, such as HOMO-LUMO energies, to gain insights into reactivity and potential interactions with biological systems.